![molecular formula C11H15F3N2O B6242949 N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline CAS No. 1021035-66-4](/img/no-structure.png)
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline
Overview
Description
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline, also known as DMTFA, is an organic compound that is widely used in scientific research due to its ability to act as a ligand, a molecule that binds to a metal ion. DMTFA has a number of applications in organic synthesis, biochemistry, and molecular biology, and is an important part of many laboratory experiments.
Scientific Research Applications
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline is widely used in scientific research due to its ability to bind to metal ions, which makes it a useful ligand in a variety of experiments. It is often used in organic synthesis, biochemistry, and molecular biology, and has been used in a number of studies to study protein-metal ion interactions. It has also been used to study the effects of metal ions on enzyme activity, and to study the structure and function of metal-containing proteins.
Mechanism of Action
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline binds to metal ions, forming a complex that can then be used in a variety of experiments. The binding of N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline to the metal ion is reversible, and can be affected by a number of factors, such as the concentration of the metal ion, the pH of the solution, and the presence of other ligands.
Biochemical and Physiological Effects
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant activity, and may be useful in the treatment of oxidative stress-related diseases. It has also been found to inhibit the growth of certain cancer cells, and may be useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
The use of N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline in laboratory experiments has a number of advantages, including its relatively low cost, its simple synthesis process, and its ability to bind to metal ions. Its use also has a number of limitations, including its potential to form complexes with other molecules, which can interfere with the experiment, and its potential to react with other molecules in the solution, which can affect the results of the experiment.
Future Directions
The use of N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline in scientific research has a number of potential future directions. It could be used to study the effects of metal ions on enzyme activity, and to study the structure and function of metal-containing proteins. It could also be used to study the effects of metal ions on cell signaling pathways, and to study the effects of metal ions on the activity of drugs and other molecules. Finally, N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline could be used to study the effects of metal ions on the development and progression of certain diseases.
Synthesis Methods
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline is synthesized by a two-step process starting with the reaction of aniline and trifluoroacetic acid, which forms the aniline triflate. This is then followed by a reaction with dimethylamine, which produces N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline. This method is simple and efficient, and has been used in a number of studies to synthesize N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline involves the reaction of 4-(trifluoromethoxy)aniline with N,N-dimethylaminoethyl chloride in the presence of a base.", "Starting Materials": [ "4-(trifluoromethoxy)aniline", "N,N-dimethylaminoethyl chloride", "Base (e.g. NaOH, KOH)" ], "Reaction": [ "Add 4-(trifluoromethoxy)aniline to a reaction flask", "Add N,N-dimethylaminoethyl chloride to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1021035-66-4 |
Product Name |
N-[2-(dimethylamino)ethyl]-4-(trifluoromethoxy)aniline |
Molecular Formula |
C11H15F3N2O |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
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